Cas no 2680839-20-5 (1-(tert-butoxy)carbonyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

1-(tert-Butoxy)carbonyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a specialized heterocyclic compound featuring both a tert-butoxycarbonyl (Boc) protecting group and two trifluoromethyl substituents on a pyrazole core. The Boc group enhances stability and facilitates selective deprotection in synthetic applications, while the trifluoromethyl groups contribute to increased lipophilicity and metabolic resistance, making the compound valuable in medicinal chemistry and agrochemical research. The carboxylic acid moiety provides a versatile handle for further functionalization, enabling its use as a building block in peptide coupling or derivatization reactions. Its structural features make it particularly useful for designing bioactive molecules with improved pharmacokinetic properties.

1-(tert-butoxy)carbonyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid structure

2680839-20-5 structure

Product Name:1-(tert-butoxy)carbonyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

CAS No:2680839-20-5

MF:C₁₁H₁₀F₆N₂O₄

MW:348.198523998261

CID:5651124

PubChem ID:165941309

Update Time:2025-10-12

1-(tert-butoxy)carbonyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2680839-20-5
- 1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- EN300-28262811
- 1-(tert-butoxy)carbonyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- Inchi： 1S/C11H10F6N2O4/c1-9(2,3)23-8(22)19-6(11(15,16)17)4(7(20)21)5(18-19)10(12,13)14/h1-3H3,(H,20,21)
- InChI Key： ZKNRSHGDRFXOQQ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)O)C(C(F)(F)F)=NN1C(=O)OC(C)(C)C)(F)F

Computed Properties

Exact Mass: 348.05447578g/mol
Monoisotopic Mass: 348.05447578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 484
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 81.4Å²

1-(tert-butoxy)carbonyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28262811-1g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5		1g	$1714.0	2023-09-09
Enamine	EN300-28262811-5g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5		5g	$4972.0	2023-09-09
Enamine	EN300-28262811-10g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5		10g	$7373.0	2023-09-09
Enamine	EN300-28262811-0.05g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5	95.0%	0.05g	$1440.0	2025-03-19
Enamine	EN300-28262811-0.1g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5	95.0%	0.1g	$1508.0	2025-03-19
Enamine	EN300-28262811-0.25g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5	95.0%	0.25g	$1577.0	2025-03-19
Enamine	EN300-28262811-0.5g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5	95.0%	0.5g	$1646.0	2025-03-19
Enamine	EN300-28262811-1.0g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5	95.0%	1.0g	$1714.0	2025-03-19
Enamine	EN300-28262811-2.5g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5	95.0%	2.5g	$3362.0	2025-03-19
Enamine	EN300-28262811-5.0g	1-[(tert-butoxy)carbonyl]-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2680839-20-5	95.0%	5.0g	$4972.0	2025-03-19